molecular formula C15H9Br2FN4OS B12038961 4-((3,5-Dibromo-2-hydroxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione CAS No. 577695-15-9

4-((3,5-Dibromo-2-hydroxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

Cat. No.: B12038961
CAS No.: 577695-15-9
M. Wt: 472.1 g/mol
InChI Key: DRCOJHGLZFTRKJ-FBCYGCLPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-((3,5-Dibromo-2-hydroxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a Schiff base-triazole hybrid characterized by a 1,2,4-triazole core substituted with a 4-fluorophenyl group at position 3 and a 3,5-dibromo-2-hydroxybenzylidene moiety at position 2.

Properties

CAS No.

577695-15-9

Molecular Formula

C15H9Br2FN4OS

Molecular Weight

472.1 g/mol

IUPAC Name

4-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione

InChI

InChI=1S/C15H9Br2FN4OS/c16-10-5-9(13(23)12(17)6-10)7-19-22-14(20-21-15(22)24)8-1-3-11(18)4-2-8/h1-7,23H,(H,21,24)/b19-7+

InChI Key

DRCOJHGLZFTRKJ-FBCYGCLPSA-N

Isomeric SMILES

C1=CC(=CC=C1C2=NNC(=S)N2/N=C/C3=C(C(=CC(=C3)Br)Br)O)F

Canonical SMILES

C1=CC(=CC=C1C2=NNC(=S)N2N=CC3=C(C(=CC(=C3)Br)Br)O)F

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound’s unique 3,5-dibromo-2-hydroxybenzylidene and 4-fluorophenyl groups distinguish it from related derivatives. Below is a comparative analysis of key analogs:

Compound ID/Reference Substituents on Benzylidene/Other Positions Key Structural Features
Target Compound 3,5-Dibromo-2-hydroxybenzylidene; 4-fluorophenyl High steric bulk from bromine; phenolic -OH enhances H-bonding
Compound 6 () 3,5-Di-tert-butyl-4-hydroxybenzylidene Electron-donating tert-butyl groups; increased hydrophobicity
Compound 6k () 4-Fluorobenzylidene; 2-fluoro-biphenyl Dual fluoro substituents; improved metabolic stability
Compound 6d () 4-Chlorobenzylidene Electron-withdrawing Cl may enhance electrophilicity
Compound 6i () 4-Nitrobenzylidene Strong electron-withdrawing NO2 group; potential redox activity
Compound () 4-(Phenylsulfonyl)phenyl; 2,4-difluorophenyl Sulfonyl group enhances solubility; difluorophenyl adds steric hindrance

Key Observations :

  • Electron Effects : Bromine (target compound) and nitro (6i) are electron-withdrawing, while tert-butyl (Compound 6) is electron-donating. These differences influence reactivity, solubility, and biological interactions .

Spectral and Physical Properties

  • IR Spectroscopy: Thione (C=S) stretches appear at ~1200–1236 cm⁻¹ (e.g., 1236 cm⁻¹ in 6k) . Schiff base (C=N) stretches range from 1511–1600 cm⁻¹, with electron-withdrawing groups (e.g., NO2 in 6i) shifting peaks to higher frequencies .
  • NMR Spectroscopy :
    • The 4-fluorophenyl group in the target compound would show a characteristic doublet near δ 7.19 ppm (cf. 6k’s 4-fluorobenzylidene at δ 7.19 ppm) .
    • Bromine’s deshielding effect may shift aromatic protons downfield compared to chloro or nitro analogs .
  • Melting Points: Derivatives with halogen substituents (e.g., 6k: 179°C) exhibit higher melting points than non-halogenated analogs, suggesting enhanced crystallinity due to halogen bonding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.